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Compound of Interest

Compound Name: Duramycin

Cat. No.: B1143429

Audience: Researchers, scientists, and drug development professionals.

Abstract

Duramyecin is a tetracyclic polypeptide composed of 19 amino acids that demonstrates a high
affinity and specificity for phosphatidylethanolamine (PE). In healthy cells, PE is primarily
located on the inner leaflet of the cell membrane. However, during the early stages of apoptosis
(programmed cell death) or necrosis, PE becomes exposed on the cell's outer surface,
presenting an accessible target for imaging probes. This unique characteristic, combined with
Duramycin's stability and low molecular weight, makes it an excellent ligand for developing
novel imaging probes to detect cell death in various pathologies, including cancer,
cardiovascular diseases, and ischemic stroke. This document provides detailed application
notes, experimental protocols, and data summaries for the development and use of
Duramycin-based imaging probes.

Core Applications

Duramycin-based probes offer a non-invasive method to visualize and quantify cell death,
enabling researchers to monitor disease progression and evaluate treatment efficacy in real-
time.

e Oncology: Assessing early tumor response to chemotherapy or radiation therapy.
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o Cardiovascular Disease: Detecting and quantifying cell death in myocardial infarction (heart

attack) and ischemia-reperfusion injury.

« Infectious Disease: Visualizing bacterial infections, as many bacterial membranes are rich in

phosphatidylethanolamine.

» Neurology: Imaging cell death in animal models of ischemic stroke.

Quantitative Data Summary: Duramycin Probes

The versatility of Duramycin allows for its conjugation with various labels for different imaging

modalities. Key quantitative data for several common constructs are summarized below.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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